2-(2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)thiazol-4-yl)-N-propylacetamide

• IUPAC Name: 2-[2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-propylacetamide
• InChI: InChI=1S/C17H20N2O3S2/c1-3-8-18-16(21)9-13-10-23-17(19-13)24-11-15(20)12-4-6-14(22-2)7-5-12/h4-7,10H,3,8-9,11H2,1-2H3,(H,18,21)
• InChI Key: BZSVCSVKFRFKBV-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CC1=CSC(=N1)SCC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C17H20N2O3S2
• Molecular Weight: 364.5 g/mol

Description

The compound “2-(2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)thiazol-4-yl)-N-propylacetamide” is a complex organic molecule that contains several functional groups, including a thiazole ring, a methoxyphenyl group, and an acetamide group. These functional groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, a five-membered ring containing nitrogen and sulfur atoms, is a key feature. The methoxyphenyl and acetamide groups are attached to this ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the thiazole ring might undergo reactions at the sulfur or nitrogen atoms. The acetamide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and stability.

Scientific Research Applications

Antimicrobial Activity

• Thiazole derivatives have been investigated for their antimicrobial potential. . Further research could explore its efficacy against specific pathogens.

Heterocyclic Building Blocks

• The compound’s structure includes a thiazole ring, which is a common heterocyclic motif. Researchers can use it as a building block for synthesizing more complex molecules. .

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Many drugs work by interacting with specific proteins in the body, altering their function. The thiazole ring is a common feature in many pharmaceuticals and could play a key role in binding to such targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound could include further studies to determine its biological activity, potential uses in medicine, and methods for its synthesis and purification.